Cas no 742073-56-9 (N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide)

• Product Name: N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• CAS No: 742073-56-9
• MF: C₂₂H₁₅NO₃
• MW: 341.359405755997
• CID: 6407714
• PubChem ID: 18568663
• Update Time: 2025-05-19

N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide
• N-(4-oxo-2-phenylchromen-6-yl)benzamide
• 742073-56-9
• NCGC00284610-01
• AKOS001955103
• F2211-0032
• AB01288907-01

• Inchi： 1S/C22H15NO3/c24-19-14-21(15-7-3-1-4-8-15)26-20-12-11-17(13-18(19)20)23-22(25)16-9-5-2-6-10-16/h1-14H,(H,23,25)
• InChI Key： TZFYYVWATSKKBW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2C=C(C=CC1=2)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 341.10519334g/mol
• Monoisotopic Mass: 341.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide

N-(4-Oxo-2-phenyl-4H-chromen-6-yl)benzamide (CAS No. 742073-56-9): A Comprehensive Overview

N-(4-Oxo-2-phenyl-4H-chromen-6-yl)benzamide, with the CAS registry number 742073-56-9, is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as N-(4-Oxo-2-phenylchroman-6-yl)benzamide, belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The structure of this compound is characterized by a chromenone moiety (a benzopyrone derivative) substituted with a phenyl group at position 2 and an amide group at position 6. The benzamide substituent adds to its chemical complexity and potential biological activity.

Recent studies have highlighted the potential of N-(4-Oxo-2-phenylchroman-6-yl)benzamide as a promising candidate in drug discovery, particularly in the development of anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action involves inhibition of key enzymes such as histone deacetylases (HDACs), which play a critical role in epigenetic regulation and cancer progression. This finding underscores the importance of N-(4-Oxo-2-phenylchroman-6-yl)benzamide in targeting epigenetic modifications for therapeutic intervention.

In addition to its anti-cancer properties, this compound has also shown potential in neuroprotective applications. Preclinical studies indicate that N-(4-Oxo-2-phenylchroman-6-y1)benzamide can modulate neuro-inflammatory responses and protect against oxidative stress-induced neuronal damage. These findings suggest its utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N-(4-Oxo=2=phenylchroman=6=yl)=benzamide involves a multi-step process that typically begins with the preparation of the chromenone skeleton. Key steps include the formation of the benzopyrone ring through cyclization reactions, followed by substitution at specific positions to introduce the phenyl and benzamide groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and enhancing scalability.

From a structural perspective, the chromenone core of this compound is highly versatile, allowing for further functionalization to explore its biological profile. For instance, substituting the phenyl group with other aromatic moieties or modifying the amide group can significantly alter its pharmacokinetic properties and bioavailability. Such modifications are currently being explored in ongoing research projects worldwide.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of N-(4-Oxo=2=phenylchroman=6=yl)=benzamide with target proteins. These studies reveal that the compound interacts favorably with HDACs through hydrogen bonding and hydrophobic interactions, reinforcing its role as an HDAC inhibitor.

Despite its promising properties, challenges remain in translating N-(4-Oxo=2=phenylchroman=6=yl)=benzamide into clinical use. Issues such as poor solubility, limited bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing and optimization strategies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these hurdles.

In conclusion, N-(4-Oxo=2=phenylchroman=6=yl)=benzamide (CAS No. 742073-=56-=9) represents a compelling lead compound in drug discovery with applications spanning oncology and neurology. Its unique chemical structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable tool for addressing unmet medical needs.